Cas no 35625-79-7 (3,3'-Methylenedi(benzene-1,2-diol))

• Product Name: 3,3'-Methylenedi(benzene-1,2-diol)
• CAS No: 35625-79-7
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 291630
• Update Time: 2023-08-03

3,3'-Methylenedi(benzene-1,2-diol) Chemical and Physical Properties

Names and Identifiers

• Benzenediol, methylenebis-
• 3-[(2,3-dihydroxyphenyl)methyl]benzene-1,2-diol
• 3,3'-Methylenebiscatechol
• 3,3'-Methylenedi(benzene-1,2-diol)

• Inchi： 1S/C13H12O4/c14-10-5-1-3-8(12(10)16)7-9-4-2-6-11(15)13(9)17/h1-6,14-17H,7H2
• InChI Key： INEVQPCPUWNSEX-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1C=CC=C(C=1O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 80.9